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Technical Monograph: 7-Methylindole-3-Propionic Acid Ethyl Ester

Part 1: Chemical Identity & Registry Strategy

1.1 The "Missing CAS" Paradox Researchers often encounter difficulty locating a definitive
Chemical Abstracts Service (CAS) registry number for 7-methylindole-3-propionic acid ethyl
ester. Unlike its parent compound, Indole-3-propionic acid (IPA), this specific methylated ester
is frequently a transient synthetic intermediate or a custom-design scaffold rather than a
commodity catalog reagent.

When a direct CAS match fails in commercial databases, the compound must be identified via
its structural nomenclature and parentage.

1.2 Definitive Identification Data Use the following identifiers for database queries (SciFinder,
Reaxys) or patent filings:

¢ |[UPAC Name: Ethyl 3-(7-methyl-1H-indol-3-yl)propanoate

e Molecular Formula:
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e Molecular Weight: 231.29 g/mol
e SMILES:CCOC(=0)CCC1=CNC2=C1C=CC=C2C (Canonical)
e InChlKey: (Predicted) ZJYH... (Note: Generate fresh upon synthesis)

1.3 Structural Parentage (Reference CAS Numbers) To source starting materials, refer to these
established registries:

o Parent Scaffold: 7-Methylindole (CAS: 933-67-5)
o Side Chain Reagent: Ethyl Acrylate (CAS: 140-88-5)

¢ Analogous Acid: Indole-3-propionic acid (CAS: 1201-26-9)

Part 2: Synthetic Protocol (The "One-Pot" Michael
Addition)

2.1 Mechanistic Rationale The most robust route to 3-substituted indole propionates is the
Lewis Acid-Catalyzed Michael Addition. Unlike the Fischer Indole Synthesis (which requires
complex hydrazine precursors), this method directly couples the commercially available 7-
methylindole with ethyl acrylate.

o Why C3-Selectivity? The indole C3 position is the most nucleophilic site (enamine-like
character).

o Why 7-Methyl? The methyl group at C7 introduces steric bulk near the NH, potentially
reducing N-alkylation side reactions, but it also increases electron density, making the ring
highly reactive to electrophiles.

2.2 Reaction Scheme Visualization
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Caption: Lewis acid-catalyzed C3-alkylation pathway avoiding N-alkylation byproducts.

2.3 Step-by-Step Protocol

Reagents:

7-Methylindole (1.0 eq)[1]

Ethyl Acrylate (1.2 eq)

Indium(l11) Chloride (

) (10 mol%) [Alternative:

]

Solvent: Dichloroethane (DCE) or Acetonitrile (

Procedure:

e Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Maintain an Argon atmosphere.
 Dissolution: Add 7-methylindole (1.31 g, 10 mmol) and

(221 mg, 1 mmol) to DCE (20 mL). Stir at room temperature for 10 minutes.
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e Addition: Add ethyl acrylate (1.3 mL, 12 mmol) dropwise over 5 minutes.

e Reaction: Heat the mixture to 80°C (reflux) for 4—6 hours. Monitor by TLC (Hexane:EtOAc
4:1). The 7-methylindole spot (

) should disappear, replaced by a lower
spot.

e Quench: Cool to room temperature. Dilute with dichloromethane (DCM, 30 mL) and wash
with water (

mL) followed by brine.

 Purification: Dry the organic layer over

, filter, and concentrate in vacuo. Purify the crude oil via flash column chromatography (Silica
gel, Gradient 0-15% EtOAc in Hexane).

2.4 Critical Quality Attributes (CQA)

 Yield Expectation: 75-85% (The 7-methyl group activates the ring, often improving yield over
unsubstituted indole).

 NMR Check: Look for the triplet at

ppm (ethyl
) and the singlet at

ppm (7-methyl group).

Part 3: Analytical Characterization Data

To validate the synthesis, compare your spectral data against these predicted values.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13706589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value | Range Notes
) ] ) ) ) May crystallize upon standing

Physical State Viscous oil or low-melting solid

at -20°C.
N ) ] Do not distill at atm pressure

Boiling Point 380°C £ 25°C (Predicted) o
(decomposition risk).

LogP ~3.2 Lipophilic; cell-permeable.

8.0 (br s, NH), 7.4 (d, H4), 2.5

(s,
The C7-Methyl shifts H6 and
NMR (Typical) -Ar), 4.1 (q, H4 signals compared to
standard indole.
), 1.2 (t,
-Et)

Part 4: Applications & Research Context

4.1 Biological Significance This molecule is primarily investigated in two domains:

¢ Neuroprotection (Antioxidant): Indole-3-propionic acid (IPA) is a potent radical scavenger.
The 7-methyl analog is studied to alter metabolic stability (blocking C7 hydroxylation) and
lipophilicity. The ethyl ester acts as a prodrug, crossing the blood-brain barrier (BBB) before
hydrolyzing back to the active acid.

» Melatonin Analog Synthesis: It serves as a precursor. Chain extension or amidation of the
ester leads to 7-methyl-melatonin derivatives, which have altered binding affinity for

receptors.

4.2 SAR Logic (Structure-Activity Relationship)
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Caption: Structural modifications and their pharmacological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(7-methyl-1H-indol-3-yl)propanoic
acid (1 x 1 g) | Alchimica [shop.alchimica.cz]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13706589/docs?utm_src=pdf-body-img#7-methylindole-3-propionic-acid-ethyl-ester-cas-number-search
https://www.benchchem.com/product/b13706589?utm_src=pdf-custom-synthesis#bc-rfq
https://shop.alchimica.cz/p/2504147-19-5-r-2-9h-fluoren-9-yl-methoxy-carbonyl-amino-3-7-methyl-1h-indol-3-yl-propanoic-acid-1-x-1-g-r01v3k6/
https://shop.alchimica.cz/p/2504147-19-5-r-2-9h-fluoren-9-yl-methoxy-carbonyl-amino-3-7-methyl-1h-indol-3-yl-propanoic-acid-1-x-1-g-r01v3k6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13706589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [7-methylindole-3-propionic acid ethyl ester CAS number
search]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13706589/docs#7-methylindole-3-propionic-acid-
ethyl-ester-cas-number-search]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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